(3-(Dimethylamino)phenyl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: [3-(dimethylamino)phenyl]-[3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C19H19N5O2/c1-23(2)16-5-3-4-14(10-16)19(25)24-11-15(12-24)18-21-17(22-26-18)13-6-8-20-9-7-13/h3-10,15H,11-12H2,1-2H3
• InChI Key: TXHNNMXIBYBDCB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CC(C2)C3=NC(=NO3)C4=CC=NC=C4
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

The molecule contains several functional groups and structural features that are common in medicinal chemistry. These include a dimethylamino phenyl group, a pyridin-4-yl group, a 1,2,4-oxadiazol-5-yl group, and an azetidin-1-yl group. These groups are often found in biologically active compounds and could contribute to the potential activity of the molecule.

Molecular Structure Analysis

The molecule’s structure suggests it could have interesting chemical properties. The presence of multiple nitrogen atoms could allow for hydrogen bonding interactions. The aromatic rings (phenyl and pyridinyl) could participate in pi-pi stacking interactions, which are often important in drug-receptor interactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, the functional groups present in the molecule are known to undergo various chemical reactions. For example, the dimethylamino group could potentially be quaternized, and the azetidine ring could potentially be opened under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the specific arrangement of the atoms and the functional groups present. For example, the presence of the dimethylamino group could make the compound basic, while the presence of the oxadiazole could make it more polar.

Scientific Research Applications

Antimicrobial Activity

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• Activity : Most derivatives exhibit good antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole. .

Neurotoxic Potential

• Novel Research : A newly synthesized pyrazoline derivative, similar to our compound, was studied for its neurotoxic effects. .

Anti-inflammatory Properties

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Remember, further experimental validation and collaboration with experts in these fields are essential to unlock the full potential of this intriguing compound. .

Mechanism of Action

The mechanism of action would depend on the biological target of the molecule. Given the structural features of the molecule, it could potentially interact with a variety of targets. For example, the dimethylamino group could interact with acidic residues in a protein, while the aromatic rings could fit into hydrophobic pockets.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. It could also involve modifying the structure to optimize its activity and reduce any potential toxicity.